Cas no 898785-40-5 (4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyrophenone)

• Product Name: 4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyrophenone
• CAS No: 898785-40-5
• MF: C₁₆H₂₂O₃
• MW: 262.344085216522
• CID: 1948194
• PubChem ID: 24727799
• Update Time: 2025-05-25

4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyrophenone Chemical and Physical Properties

Names and Identifiers

• 4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-phenylbutan-1-one
• 4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)BUTYROPHENONE
• CTK5G6268
• AG-H-66507
• KB-187248
• AKOS016023248
• MFCD03844221
• 898785-40-5
• DTXSID40645898
• 4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyrophenone

• MDL： MFCD03844221
• Inchi： 1S/C16H22O3/c1-16(2)11-18-15(19-12-16)10-6-9-14(17)13-7-4-3-5-8-13/h3-5,7-8,15H,6,9-12H2,1-2H3
• InChI Key： MKFZEQOBIXFPMX-UHFFFAOYSA-N
• SMILES： O1C(CCCC(C2C=CC=CC=2)=O)OCC(C)(C)C1

Computed Properties

• Exact Mass: 262.15700
• Monoisotopic Mass: 262.15689456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.43870

Additional information on 4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyrophenone

Comprehensive Overview of 4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyrophenone (CAS No. 898785-40-5)

4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyrophenone (CAS No. 898785-40-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, fragrance development, and advanced material synthesis. This compound, characterized by its unique dioxane and butyrophenone moieties, offers a versatile platform for chemical modifications and applications. Its molecular structure, featuring a 5,5-dimethyl-1,3-dioxane ring, contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for high-purity intermediates like 4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyrophenone has surged, driven by advancements in drug discovery and flavor & fragrance industries. Researchers are particularly interested in its potential as a building block for synthesizing complex molecules, owing to its ability to introduce both aromatic and aliphatic functionalities. The compound’s CAS No. 898785-40-5 is frequently searched in academic and industrial databases, reflecting its growing relevance in green chemistry and sustainable synthesis practices.

One of the most discussed topics in the context of 4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyrophenone is its role in photocatalysis and light-sensitive applications. With the rise of renewable energy and eco-friendly materials, this compound has been explored for its potential in photoactive polymers and organic semiconductors. Its dioxane ring system is known to enhance solubility and processability, which are critical for thin-film technologies and printed electronics.

Another area of interest is the compound’s utility in fragrance formulations. The butyrophenone moiety is a key contributor to its olfactory properties, often used to create woody or amber-like notes in perfumery. Perfumers and cosmetic chemists value 4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyrophenone for its ability to impart long-lasting scent profiles, aligning with the trend toward sustainable and long-wearing fragrances.

From a synthetic perspective, the compound’s CAS No. 898785-40-5 is often associated with regioselective reactions and catalytic transformations. Recent studies highlight its use in cross-coupling reactions, where its dioxane ring acts as a protective group or a directing moiety. This versatility makes it a favorite among chemists working on heterocyclic compounds and asymmetric synthesis.

In the realm of material science, 4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyrophenone has been investigated for its potential in polymer additives and coating materials. Its ability to modify thermal stability and mechanical properties of polymers has opened doors for applications in high-performance plastics and composite materials. These developments are particularly relevant to industries focusing on lightweight materials for automotive and aerospace sectors.

As the scientific community continues to explore the boundaries of organic chemistry, 4-(5,5-Dimethyl-1,3-dioxan-2-yl)butyrophenone remains a compound of interest. Its CAS No. 898785-40-5 serves as a gateway to innovative research, bridging gaps between academia and industrial applications. Whether in pharmaceuticals, fragrances, or advanced materials, this compound exemplifies the synergy between molecular design and functional utility.